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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919 Get Quote

Technical Support Center: Glycine-Cresol Red
Titration
This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals achieve a sharp

and accurate endpoint in their Glycine-Cresol Red titrations.

Troubleshooting Guide: Unsharp Endpoint in
Glycine-Cresol Red Titration
An unsharp or indistinct endpoint is a common issue in the titration of glycine with Cresol Red.

This is often due to the buffering capacity of glycine near its second pKa value, which can

cause a gradual color change of the indicator. The following guide provides a systematic

approach to troubleshooting and sharpening the endpoint.
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Issue ID Problem Potential Cause
Recommended
Action

GCR-T01 Gradual Color Change

The pH change at the

equivalence point is

not steep enough,

falling within the

buffering region of

glycine.

1. Increase

Analyte/Titrant

Concentration: Use

more concentrated

solutions of glycine

and the titrant (e.g.,

0.1 M or higher) to

produce a more

pronounced pH shift

at the equivalence

point.[1] 2. Optimize

Indicator

Concentration: Ensure

the optimal amount of

Cresol Red is used.

Too much indicator

can obscure the

endpoint, while too

little can make it

difficult to see. Start

with 2-3 drops of a

0.1% indicator

solution and adjust as

needed.

GCR-T02 Endpoint Fades

Quickly

The solution is

absorbing

atmospheric CO2,

which can lower the

pH and cause the

endpoint color to

revert.

1. Work Quickly:

Complete the titration

promptly after adding

the indicator. 2. Inert

Atmosphere: For

highly sensitive

titrations, perform the

procedure under a

nitrogen or argon
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blanket to minimize

CO2 exposure.

GCR-T03
Color Change is

Difficult to Discern

The color transition

from yellow to

reddish-purple is not

distinct.

1. Use a White

Background: Place a

white tile or piece of

paper under the

titration flask to

improve visibility of

the color change. 2.

Consider a Mixed

Indicator: While not

standard for this

specific titration, a

mixed indicator could

provide a sharper

color change. This

would require

experimental

validation. 3. Solvent

Modification: Add a

small amount of a

non-aqueous solvent

like ethanol (up to

20% v/v) to the

glycine solution. This

can sometimes

sharpen the endpoint

by altering the

dissociation of the

analyte and indicator.

[2][3]

GCR-T04 Inconsistent Results The volume of titrant

required to reach the

endpoint varies

significantly between

trials.

1. Ensure Complete

Dissolution: Make

sure the glycine is

fully dissolved before

starting the titration. 2.

Maintain Constant
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Temperature: Cresol

Red's color can be

temperature-

dependent. Perform

all titrations at a

consistent room

temperature.

Frequently Asked Questions (FAQs)
Q1: Why is the endpoint of a Glycine-Cresol Red titration often unsharp?

A1: The second pKa of glycine is approximately 9.6, creating a buffering region around this pH.

The pH transition range for Cresol Red is 7.2 to 8.8.[4][5] The equivalence point of the titration

of the glycine zwitterion with a strong base falls within or very close to this buffering region.

This means the pH changes gradually rather than sharply, leading to a slow, drawn-out color

change of the indicator instead of a distinct endpoint.

Q2: What is the expected color change for Cresol Red at the endpoint?

A2: In an acidic to neutral solution (below pH 7.2), Cresol Red is yellow. As the solution

becomes more alkaline during the titration with a strong base, it will transition to a reddish-

purple or violet color. The endpoint is typically taken as the first persistent appearance of a

purplish hue.[6]

Q3: Can I use a different indicator for glycine titration?

A3: Yes, other indicators can be used. For instance, in the "formal titration" method, glycine is

first treated with formaldehyde to block the amino group. This shifts the pKa of the carboxyl

group, allowing for a sharper titration endpoint with an indicator like phenolphthalein (pH range

8.2-10.0).[7][8] However, this is a different analytical procedure. For a direct titration, the choice

of indicator is critical and must align with the pH at the equivalence point.

Q4: What is the difference between "Glycine Cresol Red" as a complexometric indicator and

Cresol Red used in acid-base titrations?
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A4: "Glycine Cresol Red" is a specific compound used as a complexometric indicator,

primarily for the determination of metal ions with which it forms colored complexes. This is a

distinct application from using Cresol Red as a pH indicator in an acid-base titration of the

amino acid glycine. The two should not be confused.

Q5: How does the concentration of reactants affect the endpoint sharpness?

A5: Higher concentrations of both the analyte (glycine) and the titrant (e.g., NaOH) lead to a

larger and steeper change in pH at the equivalence point. This makes the color change of the

indicator more abrupt and easier to identify.[1][9]

Experimental Protocol: Sharpening the Glycine-
Cresol Red Endpoint
This protocol outlines a method for the direct titration of glycine with sodium hydroxide using

Cresol Red indicator, with modifications to enhance the sharpness of the endpoint.

1. Reagents and Equipment:

Glycine (analytical grade)

0.1 M Sodium Hydroxide (NaOH), standardized

Cresol Red indicator solution (0.1% w/v in ethanol)

Ethanol (95%)

Deionized water

50 mL burette

250 mL Erlenmeyer flasks

Pipettes

Magnetic stirrer and stir bar

White background (e.g., ceramic tile)
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2. Procedure:

Prepare the Glycine Solution: Accurately weigh approximately 0.75 g of glycine and dissolve

it in 80 mL of deionized water in a 250 mL Erlenmeyer flask.

Solvent Modification: Add 20 mL of 95% ethanol to the glycine solution. This will result in a

final solution with approximately 20% ethanol content.

Add Indicator: Add 2-3 drops of the Cresol Red indicator solution to the flask. The solution

should appear yellow.

Set up the Titration: Place the flask on a magnetic stirrer with a white background

underneath. Fill the burette with standardized 0.1 M NaOH and record the initial volume.

Titrate: Slowly add the NaOH from the burette to the glycine solution while continuously

stirring. As the endpoint is approached, the solution will begin to show transient reddish-

purple flashes.

Determine the Endpoint: The endpoint is reached when the first persistent faint purplish hue

is observed throughout the solution. Record the final volume of NaOH added.

Repeat: Perform the titration in triplicate to ensure reproducibility.

Data Presentation
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Parameter Recommended Value Rationale

Glycine Concentration ~0.1 M
Higher concentration leads to

a sharper pH change.

Titrant (NaOH) Concentration 0.1 M (standardized)

A higher concentration

contributes to a steeper

titration curve.[1]

Indicator Concentration 2-3 drops of 0.1% solution

Optimal amount for clear

visibility without obscuring the

endpoint.

Solvent Composition 80% Water / 20% Ethanol (v/v)
Ethanol can help to sharpen

the endpoint.[2][3]

Temperature Ambient and consistent
Avoids temperature-induced

shifts in indicator color.

Logical Workflow for Troubleshooting
The following diagram illustrates the decision-making process when troubleshooting an

unsharp endpoint in a Glycine-Cresol Red titration.
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Start: Unsharp Endpoint Observed

Are analyte and titrant
concentrations ≥ 0.1 M?

Action: Increase concentrations
of glycine and titrant.

No

Is the color change
difficult to see?

Yes

Action: Use a white background
for better contrast.

Yes

Does the endpoint color fade?

No

Action: Titrate quickly and/or
use an inert atmosphere.

Yes

Action: Add ethanol to the
glycine solution (up to 20% v/v).

No

Endpoint Sharpened

Click to download full resolution via product page

Troubleshooting workflow for an unsharp titration endpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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